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Compound of Interest

Compound Name: EN40

Cat. No.: B607303

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical information for the handling of
EN40, a chromium-molybdenum alloy steel, within a laboratory setting. While EN4O in its solid,
finished form is generally non-hazardous, laboratory procedures such as cutting, grinding, or
drilling can generate airborne dust and fumes that pose significant health risks. Adherence to
the following guidelines is imperative to ensure a safe research environment.

Immediate Safety Concerns and Health Hazards

The primary hazards associated with EN40 steel in a laboratory are the dust and fumes
produced during mechanical processing. These airborne particles can contain metallic
elements that are toxic upon inhalation or contact.

Inhalation:

e Breathing in dust and fumes can irritate the nose, throat, and lungs, leading to symptoms
such as coughing, wheezing, and shortness of breath.[1][2]

e Long-term exposure to dust from chromium-molybdenum steels may lead to more severe
conditions, including lung damage, and has been associated with an increased risk of lung
cancer.[2][3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b607303?utm_src=pdf-interest
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.benchchem.com/product/b607303?utm_src=pdf-body
https://www.vodex.co.uk/blog/dangers-metal-dust-fumes/
https://www.vodex.co.uk/blog/dod-ms-metal/
https://www.vodex.co.uk/blog/dod-ms-metal/
https://www.airbench.com/latest/dust-and-fume-hazards-in-iron-and-steel-founding/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Specific components of EN40 steel pose unique risks:

o Chromium: Can cause respiratory irritation. Hexavalent chromium (Cr(VI)), which can form
during processes like welding or heating, is a known human carcinogen.[4]

o Molybdenum: Dust can cause eye and skin irritation. Repeated exposure may lead to
gout, anemia, and damage to the liver and kidneys.[2]

o Nickel: A known sensitizer that can cause allergic skin reactions upon contact. It is also
considered a potential carcinogen.[4][5]

o Manganese: Overexposure can affect the central nervous system, leading to symptoms
that resemble Parkinson's disease.

Skin and Eye Contact:
o Metal dust can cause irritation to the eyes and skin.[2]

e Prolonged skin contact with the alloy, particularly for individuals with sensitivities, may lead to
an allergic reaction to nickel.[4]

e Abrasions and cuts can occur from handling the solid material.

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical and must be based on a risk assessment of the
specific laboratory procedure being performed.
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Procedure

Required Personal Protective Equipment

Handling Solid EN40 (No dust/fume generation)

- Safety glasses- Cut-resistant gloves

Cutting, Grinding, Drilling, or other dust/fume

generating processes

- Safety goggles or a face shield[6][7]- Flame-
retardant lab coat and long pants[6]- Heavy-
duty, cut-resistant gloves[6]- Steel-toed boots (if
handling heavy pieces)[6]- Respiratory
Protection: A NIOSH-approved respirator is
mandatory. The type depends on the
concentration of airborne particles. A P3
respirator is recommended for high-efficiency

particulate filtration.[8]

Welding or Heating

- UV-shielded welding helmet[8]- Flame-
retardant clothing, including leather apron and
sleeves[8]- Welding gloves[9]- NIOSH-approved
respirator with cartridges appropriate for metal

fumes

Occupational Exposure Limits

It is crucial to maintain workplace air quality below the established occupational exposure limits

(OELSs) for the constituent metals of EN40. Engineering controls, such as local exhaust

ventilation, should be the primary means of controlling exposure.

OSHA PEL (8-hour

ACGIH TLV (8-hour NIOSH REL (10-

Component

TWA) TWA) hour TWA)
Chromium (V1) 5 pg/m3[10] 0.2 pg/ms3 (inhalable) 0.2 pg/ms3
Nickel (metal) 1 mg/m3 1.5 mg/m3 (inhalable) 0.015 mg/m3
Molybdenum (soluble ]

5 mg/m3 (total dust) 0.5 mg/m3 (respirable) 5 mg/m3
compounds, as Mo)

- 0.02 mg/m3

Manganese (as Mn) 5 mg/m3 (ceiling) 1 mg/m3

(respirable)
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Data sourced from publicly available regulatory and advisory information.

Experimental Workflow for Safe Handling and
Processing
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Preparation

Start: EN40 Handling Task

Conduct Risk Assessment:

- Will dust or fumes be generated?
- What is the scale of the operation?

Select Appropriate PPE
(Refer to PPE Protocol Table)

Execution

Set Up Ventilated Work Area
(e.g., fume hood, local exhaust)

Perform Laboratory Task
(e.g., cutting, grinding)

Post-Prpcedure

Decontaminate Work Area:
- Wet wipe or HEPA vacuum
- Do not use compressed air

l

Dispose of Waste
(Refer to Disposal Plan)

l

Properly Remove and Dispose of/Clean PPE

End of Procedure

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and processing of EN40 in a laboratory
setting.

Disposal Plan

Proper disposal of EN40 waste is essential to prevent environmental contamination and ensure
regulatory compliance.

¢ Solid EN40 Waste (cuttings, filings):
o Collect all solid waste in a clearly labeled, sealed container.
o Surplus and scrap steel are valuable for recycling; this is the preferred disposal route.[4]

o Contact your institution's Environmental Health and Safety (EHS) office for guidance on
metal recycling or disposal procedures. Do not dispose of in general trash.

» Contaminated Materials (wipes, gloves, etc.):

o Any materials contaminated with EN40 dust or fumes should be collected in a sealed bag
and disposed of as hazardous waste.

o Consult your EHS office for specific disposal protocols for contaminated PPE and cleaning
materials.

By adhering to these safety protocols, researchers can mitigate the risks associated with
handling EN40 steel and maintain a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
EN40 Steel in Research Environments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#personal-protective-equipment-for-handling-
en40]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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